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Compound of Interest

Compound Name: LRRK2-IN-14

Cat. No.: B12371602

Essential Safety and Handling Guide for LRRK2-IN-
14

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling LRRK2-IN-14. The following procedures for personal
protective equipment (PPE), operational handling, and disposal are designed to ensure a safe
laboratory environment.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for LRRK2-IN-14.

Property Value Source
Molecular Formula C17H18F3N502 [1]
Molecular Weight 381.35 [1]
IC50 for LRRK2(G2019S) cell

o 6.3 nM [1][21[3]
activity
IC50 for hERG 22 uM [1][21[3]
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Personal Protective Equipment (PPE) and Engineering

Controls

The first line of defense against chemical exposure is the correct implementation of

engineering controls and the use of appropriate personal protective equipment.

Category Requirement Purpose
Work in a well-ventilated area, o ) )
o ) To minimize the inhalation of
Ventilation preferably a chemical fume

hood.[4][5]

any dust or aerosols.[4]

Eye Protection

Chemical safety goggles or a

face shield should be worn.[4]

[5]16]

To protect the eyes from

splashes or dust.[4]

Hand Protection

Compatible chemical-resistant
gloves (e.g., nitrile) are
required.[4][5][6]

To prevent skin contact.[4]

Body Protection

A laboratory coat must be
worn.[4][5]

To protect skin and clothing

from contamination.[4]

Respiratory Protection

Generally not required when
working in a fume hood. If
there is a risk of generating
aerosols or dust outside of a
fume hood, a NIOSH-approved
respirator should be used.[4][5]

To prevent the inhalation of

airborne particles.[4]

Experimental Protocols: Safe Handling and Storage

Adherence to proper handling and storage protocols is critical for maintaining the integrity of

LRRK2-IN-14 and ensuring a safe laboratory environment.[4]

Handling:

» Avoid inhalation, and contact with eyes and skin.[4][6]
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e Prevent the formation of dust and aerosols.[4][6]
e Use only in areas with appropriate exhaust ventilation.[6]
e Wash hands thoroughly after handling.[5]

Storage:

Keep the container tightly sealed in a cool, well-ventilated area.[4][6]

Protect from direct sunlight and sources of ignition.[6]

Recommended storage as a powder is at -20°C for up to 3 years.[4]

In solvent, store at -80°C for up to 1 year.[4]
Incompatibilities:

o Strong acids/alkalis and strong oxidizing/reducing agents should be avoided.[4]

Spill and Disposal Plan

A clear plan for managing spills and disposing of waste is essential for laboratory safety and
environmental protection.[4]

Spill Response:

Evacuate: Clear the area of all personnel.[4]
o Ventilate: Ensure the area is well-ventilated.[4]
» Contain: Use an appropriate absorbent material to contain the spill.[4]

o Clean: Carefully sweep or scoop up the spilled material, avoiding dust generation. Place it in
a sealed, labeled container for disposal.[4]

o Decontaminate: Clean the spill area with a suitable detergent and water.[4]

Disposal:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/pdf/Safeguarding_Researchers_A_Comprehensive_Guide_to_Handling_Lrrk2_IN_6.pdf
https://test.hoelzel-biotech.com/media/import/pdf_sds/MedChem_Express/HY-111493-50mg__SDS.pdf
https://test.hoelzel-biotech.com/media/import/pdf_sds/MedChem_Express/HY-111493-50mg__SDS.pdf
https://www.benchchem.com/pdf/Safeguarding_Research_A_Step_by_Step_Guide_to_the_Proper_Disposal_of_Lrrk2_IN_6.pdf
https://www.benchchem.com/pdf/Safeguarding_Researchers_A_Comprehensive_Guide_to_Handling_Lrrk2_IN_6.pdf
https://test.hoelzel-biotech.com/media/import/pdf_sds/MedChem_Express/HY-111493-50mg__SDS.pdf
https://test.hoelzel-biotech.com/media/import/pdf_sds/MedChem_Express/HY-111493-50mg__SDS.pdf
https://www.benchchem.com/pdf/Safeguarding_Researchers_A_Comprehensive_Guide_to_Handling_Lrrk2_IN_6.pdf
https://www.benchchem.com/pdf/Safeguarding_Researchers_A_Comprehensive_Guide_to_Handling_Lrrk2_IN_6.pdf
https://www.benchchem.com/pdf/Safeguarding_Researchers_A_Comprehensive_Guide_to_Handling_Lrrk2_IN_6.pdf
https://www.benchchem.com/pdf/Safeguarding_Researchers_A_Comprehensive_Guide_to_Handling_Lrrk2_IN_6.pdf
https://www.benchchem.com/pdf/Safeguarding_Researchers_A_Comprehensive_Guide_to_Handling_Lrrk2_IN_6.pdf
https://www.benchchem.com/pdf/Safeguarding_Researchers_A_Comprehensive_Guide_to_Handling_Lrrk2_IN_6.pdf
https://www.benchchem.com/pdf/Safeguarding_Researchers_A_Comprehensive_Guide_to_Handling_Lrrk2_IN_6.pdf
https://www.benchchem.com/pdf/Safeguarding_Researchers_A_Comprehensive_Guide_to_Handling_Lrrk2_IN_6.pdf
https://www.benchchem.com/pdf/Safeguarding_Researchers_A_Comprehensive_Guide_to_Handling_Lrrk2_IN_6.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12371602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» Dispose of LRRK2-IN-14 and any contaminated materials in accordance with all applicable
federal, state, and local environmental regulations.[4][6]

e Itis recommended to use a licensed professional waste disposal service.[4]

» Solid waste (e.g., contaminated gloves, pipette tips) should be kept separate from liquid
waste.[5]

o Place all contaminated materials into a designated and clearly labeled hazardous waste
container.[5]

e Do not overfill liquid waste containers; it is recommended to fill to no more than 75% of the
container's capacity.[5]

First Aid Measures

In the event of accidental exposure, immediate and appropriate first aid is crucial.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[4]

« Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly
with soap and water. Seek medical attention if irritation persists.[4]

¢ Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration.
Seek medical attention.[4]

e Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate
medical attention.[4][6]

Visual Guides
Operational Workflow for Handling LRRK2-IN-14
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Preparation Handling Cleanup & Disposal

| PPPPPP |—>| Work in Fume Hood |»H>| Weighing |—>| Dissolving |—>| Use in Experiment |»H—| Decontaminate Surfaces |—>| Segregate Waste |—>| Dispose Waste |»% eeeeeeeeee
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Engineering Controls

ost Effective
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Administrative Controls

Personal Protective Equipment (PPE) Standard Operating Procedures (SOPs) Safety Training

Personal Protective Equipment

Goggles Gloves Lab Coat

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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